2-Bromo-2-methyl-N-[4-(propan-2-yl)phenyl]pentanamide

• CAS No.: 96623-44-8
• Molecular Formula: C15H22BrNO
• Molecular Weight: 312.24 g/mol
• IUPAC Name: 2-bromo-2-methyl-N-(4-propan-2-ylphenyl)pentanamide
• InChI: InChI=1S/C15H22BrNO/c1-5-10-15(4,16)14(18)17-13-8-6-12(7-9-13)11(2)3/h6-9,11H,5,10H2,1-4H3,(H,17,18)
• InChI Key: OSTGTFAAYQJUBF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(C(=O)NC1=CC=C(C=C1)C(C)C)Br

Description

2-Bromo-2-methyl-N-[4-(propan-2-yl)phenyl]pentanamide is a useful research compound. Its molecular formula is C15H22BrNO and its molecular weight is 312.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

410 mg (3.04 mmoles) of 4-isopropylaniline was dissolved in 10 ml of benzene, and 500 mg of triethylamine was added. With stirring under ice cooling, 800 mg (4.10 mmoles) of 2-bromo-2-methylvaleryl chloride was added dropwise. After the addition, the mixture was further stirred at room temperature for 1 hour. The crystals that precipitated were separated by filtration. The filtrate was concentrated, and the residue was recrystallized from benzene to give 620 mg of 2-bromo-2-methyl-4'-isopropylvaleranilide. m.p. 87.2°-88.2° C. IR νmaxcm-1 3300 and 1650. Yield 65.4%.

Synthesis routes and methods II

Procedure details